2-hydroxy-1-naphthaldehyde 9H-fluoren-9-ylidenehydrazone

• IUPAC Name: 1-[(E)-(fluoren-9-ylidenehydrazinylidene)methyl]naphthalen-2-ol
• InChI: InChI=1S/C24H16N2O/c27-23-14-13-16-7-1-2-8-17(16)22(23)15-25-26-24-20-11-5-3-9-18(20)19-10-4-6-12-21(19)24/h1-15,27H/b25-15+
• InChI Key: BOBDOSQGFIXBCS-MFKUBSTISA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NN=C3C4=CC=CC=C4C5=CC=CC=C53)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=N/N=C3C4=CC=CC=C4C5=CC=CC=C53)O
• Molecular Formula: C24H16N2O
• Molecular Weight: 348.4 g/mol

Description

2-Hydroxy-1-naphthaldehyde is often used as an excellent functionalised fluorescent backbone for the synthesis of different fluorescent chemosensors. In this fluorophore, the OH moiety in the 2-position acts as a hydrogen bond donor site and the aldehyde group and its derivatives in the 1-position act as a hydrogen bond acceptor site.

Synthesis Analysis

A fluorescent probe based on 2-hydroxy-1-naphthalene formaldehyde and furan-2-carbohydrazide was conveniently synthesized via Schiff base reaction. This probe has been successfully applied to the accurate and quantitative detection of Zn2+ in real samples.

Molecular Structure Analysis

The molecular formula of 2-Hydroxy-1-naphthaldehyde is HOC10H6CHO. The SMILES string representation is [H]C (=O)c1c (O)ccc2ccccc12.

Chemical Reactions Analysis

The vast applications of 2-hydroxy-1-naphthaldehyde-derived systems in sensors originate from their unusual excited-state intramolecular proton transfer (ESIPT) fluorescence in the molecules.

Physical And Chemical Properties Analysis

The molecular weight of 2-Hydroxy-1-naphthaldehyde is 172.18. The boiling point is 192 °C/27 mmHg, and the melting point is 76-80 °C.

Mechanism of Action

The mechanism of ESIPT fluorescence in the solvated 2-hydroxy-1-naphthaldehyde carbohydrazone (HNLSC) system was investigated by ab initio time-dependent density functional theory (TDDFT) calculation. The solvation stabilized both the ground state and the excited state in the enol form, and the medium intramolecular interaction ensured the bond break, bond-forming, and proton transfer in the conversion from the excited enol form to the keto form.

Safety and Hazards

2-Hydroxy-1-naphthaldehyde may cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

The probe based on 2-hydroxy-1-naphthaldehyde and furan-2-carbohydrazide has potential applications in tracing Zn2+ in living cells with low cytotoxicity. This could be a significant step towards the development of new-type sensors, nonlinear optical materials, and biochemical probes.